Cas no 34906-12-2 (1,3-Dithiane-2-carboxaldehyde (9CI))

1,3-Dithiane-2-carboxaldehyde (9CI) structure
34906-12-2 structure
Product Name:1,3-Dithiane-2-carboxaldehyde (9CI)
CAS No:34906-12-2
MF:C5H8OS2
MW:148.246418952942
CID:295195
PubChem ID:637976
Update Time:2025-04-19

1,3-Dithiane-2-carboxaldehyde (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiane-2-carboxaldehyde (9CI)
    • 2-Formyl-1,3-dithiane
    • 1,3-dithiane-2-carboxaldehyde
    • 34906-12-2
    • 1,3-dithiane-2-carbaldehyde
    • WRYSGNLHKMDHMG-UHFFFAOYSA-N
    • SCHEMBL6689320
    • InChI=1/C5H8OS2/c6-4-5-7-2-1-3-8-5/h4-5H,1-3H
    • DTXSID30348528
    • Inchi: 1S/C5H8OS2/c6-4-5-7-2-1-3-8-5/h4-5H,1-3H2
    • InChI Key: WRYSGNLHKMDHMG-UHFFFAOYSA-N
    • SMILES: S1C(C=O)SCCC1

Computed Properties

  • Exact Mass: 148.00174
  • Monoisotopic Mass: 148.00165722g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 78.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.7Ų

Experimental Properties

  • PSA: 17.07
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